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Compound of Interest

Compound Name: 2-Chloro-2-methylbutane

Cat. No.: B165293

Technical Support Center: 2-Chloro-2-
methylbutane

This guide provides essential safety protocols, handling precautions, and troubleshooting
advice for laboratory personnel working with 2-Chloro-2-methylbutane.

Frequently Asked Questions (FAQSs)

Q1: What are the primary hazards associated with 2-Chloro-2-methylbutane?

Al: 2-Chloro-2-methylbutane is a highly flammable liquid and vapor.[1][2][3][4][5][6][7][8] It
can cause skin and serious eye irritation.[1][3][4][6][7][9] Inhalation may lead to respiratory
irritation, and high concentrations of vapors can cause dizziness or suffocation.[2][6][9]
Ingestion may result in gastrointestinal irritation and central nervous system (CNS) depression.

[2]
Q2: What personal protective equipment (PPE) is required when handling this chemical?

A2: When handling 2-Chloro-2-methylbutane, it is essential to wear appropriate personal
protective equipment. This includes chemical-resistant gloves (e.qg., nitrile), chemical splash
goggles, and a flame-retardant lab coat.[1] All handling of this chemical should be conducted in
a well-ventilated area or a chemical fume hood.[1][4][10]

Q3: How should I properly store 2-Chloro-2-methylbutane?
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A3: Store 2-Chloro-2-methylbutane in a tightly closed container in a cool, dry, and well-
ventilated area.[1][10][11] It should be kept away from heat, sparks, open flames, and other
ignition sources.[2][10][11] Ensure the storage area is a designated flammables area.[2][12]

Q4: What should | do in case of a small spill?

A4: In the event of a small spill, immediately remove all sources of ignition.[1][2] Ensure
adequate ventilation.[1][2] Absorb the spill with an inert material such as vermiculite, sand, or
earth, and place it in a suitable, closed container for disposal.[2][4][10]

Q5: What are the appropriate first aid measures for exposure?

A5:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[2][11][12]

o Skin Contact: Remove contaminated clothing and shoes. Flush skin with plenty of water for
at least 15 minutes. Get medical aid if irritation develops or persists.[2][11][12]

 Inhalation: Remove the individual from exposure and move to fresh air immediately. If
breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate
medical attention.[2][11][12]

 Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and drink 2-4 cupfuls of milk or water. Seek immediate medical attention.[2]

Troubleshooting Guides

Unexpected Experimental Outcome: Synthesis of 2-
Chloro-2-methylbutane
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Issue

Possible Cause

Troubleshooting Steps

Low or No Product Yield

Incomplete reaction.

- Ensure the hydrochloric acid
used is concentrated (12M).-
Increase the reaction time or
agitation to ensure thorough

mixing of the reactants.[1][10]

Loss of product during workup.

- Be careful to properly
separate the aqueous and
organic layers in the
separatory funnel.[1][10][13]-
Ensure the drying agent (e.qg.,
anhydrous calcium chloride) is
sufficient to remove all water

from the organic layer.[1][10]

Product is Contaminated (e.g.,

with starting material)

Inefficient extraction or

washing.

- Perform the sodium
bicarbonate wash to neutralize
any remaining acid.[1][10][13]-
Wash the organic layer with
saturated sodium chloride
solution (brine) to help remove
dissolved water and some

impurities.[13]

Inaccurate distillation.

- Monitor the distillation
temperature closely and collect
the fraction at the expected
boiling point of 2-Chloro-2-
methylbutane (85-86 °C).[13]

Data Presentation

Physical and Chemical Properties of 2-Chloro-2-methylbutane
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Property Value

Molecular Formula C5H11Cl

Molecular Weight 106.59 g/mol [5]

Appearance Colorless to light yellow liquid[2][12]
Boiling Point 85-86 °C (185-186.8 °F)[12][14]
Melting Point -73 °C (-99.4 °F)[12][14]

Flash Point -9 °C (15.8 °F)[2][12]

Density 0.866 g/mL at 25 °C[14]

Insoluble in water; Soluble in ethanol and ether.

Solubility 5114]

Experimental Protocols

Synthesis of 2-Chloro-2-methylbutane from 2-Methyl-2-
butanol

This protocol describes the synthesis of 2-Chloro-2-methylbutane via an SN1 reaction.

Materials:

2-methyl-2-butanol (tert-amyl alcohol)

o Concentrated hydrochloric acid (12M)

e 5% Sodium bicarbonate solution

o Saturated sodium chloride solution (brine)

e Anhydrous calcium chloride

e Separatory funnel

o Erlenmeyer flasks
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« Distillation apparatus
Procedure:

 In a separatory funnel, combine 8.0 g of 2-methyl-2-butanol with 25 mL of concentrated
hydrochloric acid.[1]

o Gently swirl the mixture without the stopper for 2-3 minutes.[1]

o Stopper the funnel and shake for approximately 5 minutes, venting frequently to release
pressure.[1][10]

o Allow the layers to separate completely. Drain and discard the lower aqueous layer.

» Wash the organic layer with two 20 mL portions of 5% sodium bicarbonate solution. Vent
frequently as carbon dioxide gas will be evolved.[1]

e Wash the organic layer with one 20 mL portion of saturated sodium chloride solution.[13]

» Drain the organic layer into a clean, dry Erlenmeyer flask and add anhydrous calcium
chloride pellets until they no longer clump together.[1][10]

 Allow the mixture to stand for 10-15 minutes to ensure all water is absorbed.
o Decant the dried product into a distillation flask.

» Purify the product by simple distillation, collecting the fraction that boils between 82-85 °C.
[13]

Mandatory Visualizations
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Experimental Workflow: Synthesis of 2-Chloro-2-methylbutane

Reaction

Combine 2-methyl-2-butanol
and concentrated HCI

:

Swirl and shake with venting

:

Allow layers to separate

Woikup

Wash with 5% NaHCO3 solution

:

Wash with saturated NaCl solution

:

Dry organic layer with CaCl2

Purification

Simple Distillation

Collect product at 82-85 °C

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-Chloro-2-methylbutane.
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Safety Hazards and Protective Measures for 2-Chloro-2-methylbutane

Primary Hazards

Highly Flammable Respiratory Irritation Skin & Eye Irritant

Handling Procedures Personal Protectivg Equipment (PPE)

Use in Fume Hood Chemical Resistant Gloves Flame-Retardant Lab Coat

Store in Flammables Cabinet

Avoid Ignition Sources Splash Goggles

Click to download full resolution via product page

Caption: Key safety hazards and corresponding protective measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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